3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid

• IUPAC Name: 3-[(3-chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid
• InChI: InChI=1S/C16H13ClFNO4/c17-12-7-10(3-6-14(12)20)16(23)19-13(8-15(21)22)9-1-4-11(18)5-2-9/h1-7,13,20H,8H2,(H,19,23)(H,21,22)
• InChI Key: XOIJGQGGWMXIJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CC(=O)O)NC(=O)C2=CC(=C(C=C2)O)Cl)F
• Molecular Formula: C16H13ClFNO4
• Molecular Weight: 337.73 g/mol

Description

3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid, also known as CFPPA, is a synthetic compound that has shown promising results in scientific research.

Mechanism of Action

3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid exerts its effects through various mechanisms. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxifying enzymes. Additionally, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins. This compound also increases the expression of antioxidant enzymes and reduces oxidative stress. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid has several advantages for lab experiments. It is stable, easy to synthesize, and has shown promising results in various in vitro and in vivo studies. However, this compound also has some limitations. It has poor solubility in water, which can make it difficult to administer in animal studies. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid. One area of interest is its potential to treat neurodegenerative diseases. This compound has been shown to have neuroprotective effects and could be a promising candidate for the development of new therapies for diseases such as Alzheimer's and Parkinson's. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential to treat other diseases such as cancer, multiple sclerosis, and inflammatory disorders.

Synthesis Methods

3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid can be synthesized by reacting 4-fluorophenylacetic acid with 3-chloro-4-hydroxybenzoyl chloride in the presence of a base. The resulting product is purified by recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

3-[(3-Chloro-4-hydroxybenzoyl)amino]-3-(4-fluorophenyl)propanoic acid has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects. This compound has also been investigated for its potential to treat Alzheimer's disease, Parkinson's disease, and multiple sclerosis.